![molecular formula C25H28ClN3O4 B2927461 1-[6,7-Dimethoxy-3-(4-methylbenzoyl)quinolin-4-yl]piperidine-4-carboxamide hydrochloride CAS No. 2097861-25-9](/img/structure/B2927461.png)
1-[6,7-Dimethoxy-3-(4-methylbenzoyl)quinolin-4-yl]piperidine-4-carboxamide hydrochloride
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a quinoline ring, a piperidine ring, and a carboxamide group . These groups are common in many pharmaceuticals and biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the quinoline and piperidine rings would give the molecule a rigid, cyclic structure, while the methoxy and carboxamide groups could potentially participate in hydrogen bonding and other intermolecular interactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and reactivity. These properties are typically determined experimentally .Scientific Research Applications
Pharmacological Research
- Quinoline and piperidine derivatives have been explored for their therapeutic potential, including studies on novel anticoagulants, anticonvulsants, and immunomodulators. For instance, a study on MD 805, a quinoline derivative, highlighted its use in patients with chronic renal failure undergoing maintenance hemodialysis, showcasing its anticoagulant properties without marked interindividual differences in coagulation time as monitored by aPTT, making it useful in maintenance anticoagulation therapy for hemodialysis patients (Matsuo et al., 1986).
Environmental and Dietary Exposures
- The presence of heterocyclic amines (HCAs) in cooked foods and their potential carcinogenicity has been a significant area of research. These studies aim to understand human exposure to carcinogenic compounds through diet. For example, research has quantified HCAs in various cooked foods, noting that compounds like PhIP and MeIQx are among the most abundant carcinogenic HCAs present in cooked meat. This line of research underscores the continuous exposure of humans to HCAs through normal diets and aims to quantify daily exposures to these compounds (Wakabayashi et al., 1993).
Clinical Studies on Drug Efficacy and Safety
- Clinical research has also focused on the efficacy and safety of compounds structurally related to the queried chemical. For instance, studies on Linomide (quinoline-3-carboxamide), an immunomodulator, assessed its tolerability and preliminary indications of clinical efficacy on secondary progressive MS, providing insight into the potential therapeutic applications of quinoline derivatives (Karussis et al., 1996).
Cancer Research
- The investigation into dietary heterocyclic amines (HCAs) and their association with cancer risk has been a critical area of study. Research has explored the mechanisms of action, exposure levels, and potential health risks of HCAs, contributing to a broader understanding of environmental factors in cancer development. The research underscores the importance of dietary factors in cancer risk, particularly the role of HCAs found in high-temperature cooked meats (Cross et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[6,7-dimethoxy-3-(4-methylbenzoyl)quinolin-4-yl]piperidine-4-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O4.ClH/c1-15-4-6-16(7-5-15)24(29)19-14-27-20-13-22(32-3)21(31-2)12-18(20)23(19)28-10-8-17(9-11-28)25(26)30;/h4-7,12-14,17H,8-11H2,1-3H3,(H2,26,30);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRRQYHUFWPQBDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(C3=CC(=C(C=C3N=C2)OC)OC)N4CCC(CC4)C(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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